Cas no 1261752-87-7 (2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid)

• Product Name: 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid
• CAS No: 1261752-87-7
• MF: C₂₁H₁₃F₆NO₄
• MW: 457.322646856308
• CID: 4987837
• Update Time: 2025-06-07

2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

• Inchi： 1S/C21H13F6NO4/c22-20(23,24)31-16-7-3-1-5-14(16)13-9-12(10-18(29)30)19(28-11-13)15-6-2-4-8-17(15)32-21(25,26)27/h1-9,11H,10H2,(H,29,30)
• InChI Key： BEOQDUGEGWJSOL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C(CC(=O)O)=CC(=CN=1)C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 628
• XLogP3: 6
• Topological Polar Surface Area: 68.6

Additional information on 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid

Introduction to 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS No. 1261752-87-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid (CAS No. 1261752-87-7) represents a fascinating molecular entity with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural features, characterized by a pyridine core substituted with two trifluoromethoxy-phenyl groups at the 2-position and an acetic acid moiety at the 3-position, endow it with distinctive electronic and steric properties that make it a valuable scaffold for drug discovery and biochemical investigations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic systems in enhancing the pharmacological profiles of small-molecule inhibitors. The presence of trifluoromethoxy groups in this compound not only imparts lipophilicity but also modulates metabolic stability, binding affinity, and electronic properties, thereby influencing its interaction with biological targets. Such modifications are increasingly recognized as critical for optimizing drug-like characteristics, as demonstrated by numerous studies exploring fluorinated analogs in oncology, inflammation, and central nervous system disorders.

The pyridine-3-carboxylic acid moiety serves as a versatile pharmacophore, commonly found in kinase inhibitors and other enzyme-targeting molecules. Its acidic nature allows for salt formation, which can improve solubility and bioavailability—key factors in drug development. Furthermore, the extended aromatic system formed by the bis(2-(trifluoromethoxy)phenyl) substituents provides a rigid framework that can be fine-tuned to achieve high specificity for biological targets. This structural motif has been leveraged in the design of novel therapeutic agents targeting aberrant signaling pathways associated with diseases such as cancer and neurodegeneration.

In the context of chemical biology, 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid has emerged as a promising tool compound for investigating protein-protein interactions and enzyme mechanisms. Its ability to serve as a scaffold for covalent inhibitors or probes has been exploited in high-throughput screening campaigns to identify novel modulators of critical cellular processes. For instance, derivatives of this compound have shown promise in disrupting kinases involved in tumor proliferation by covalently modifying key cysteine residues within the active site or allosteric pockets.

Recent studies have also explored the synthetic utility of this compound as an intermediate in constructing more complex molecules with tailored biological activities. The pyridine core provides a handle for further functionalization via cross-coupling reactions, allowing chemists to append additional pharmacophoric elements or tags for imaging or diagnostic applications. This adaptability underscores its value as a building block in medicinal chemistry pipelines aimed at addressing unmet therapeutic needs.

The incorporation of trifluoromethoxy groups has been strategically employed to enhance binding affinity through dipole-dipole interactions and steric effects. These groups are known to increase metabolic stability by resisting oxidation or hydrolysis, a critical consideration in drug design where rapid degradation can limit bioavailability. Moreover, computational modeling studies have suggested that the electron-withdrawing nature of fluorine atoms can fine-tune hydrogen bonding interactions with biological targets, leading to improved potency and selectivity.

Emerging research indicates that derivatives of 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid may exhibit potential in modulating immune responses through interactions with G protein-coupled receptors (GPCRs) or ion channels expressed on immune cells. The structural features present in this compound allow it to mimic endogenous ligands or interfere with pathogenic signaling cascades, offering a new avenue for therapeutic intervention in inflammatory disorders or autoimmune diseases. Preliminary data from cell-based assays suggest that certain analogs exhibit anti-inflammatory effects by inhibiting pro-inflammatory cytokine production.

The growing interest in fluorinated heterocycles has also spurred investigations into their role in photopharmacology—leveraging light-responsive moieties to modulate drug activity non-invasively. While not yet fully explored for 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid, its rigid aromatic framework could be modified to include photoswitchable groups that allow for temporal control over pharmacological effects. Such innovations hold promise for applications requiring spatiotemporal precision, such as targeted therapy or neuropharmacological interventions.

From a synthetic chemistry perspective, the preparation of this compound exemplifies modern strategies for constructing complex molecular architectures with high precision. Advances in transition-metal catalysis have enabled efficient cross-coupling between halogenated precursors bearing the desired trifluoromethoxy-phenyl units and pyridine derivatives bearing an acetic acid functionality at the 3-position. These methodologies not only streamline synthesis but also allow for rapid diversification of analogs to explore structure-activity relationships (SAR).

The versatility of 2,5-Bis(2-(trifluoromethoxy)phenyl)pyridine-3-acetic acid extends beyond its direct use as an inhibitor or probe; it serves as inspiration for designing next-generation therapeutics with improved physicochemical properties and reduced off-target effects. By integrating lessons from its SAR studies into future drug design efforts, researchers aim to develop molecules that combine potency with enhanced safety profiles—a cornerstone of modern medicinal chemistry innovation.